BENGHE Methodological & Application

Check Availability & Pricing

Preparing DMA-135 Hydrochloride Stock
Solutions for Preclinical Research

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: DMA-135 hydrochloride

Cat. No.: B10830237

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

This document provides detailed protocols for the preparation, storage, and handling of DMA-
135 hydrochloride stock solutions for in vitro and in vivo experimental applications. DMA-135
hydrochloride is a potent inhibitor of enterovirus 71 (EV71) replication, making it a valuable
tool in antiviral drug discovery and research.

Introduction

DMA-135 hydrochloride is a small molecule that inhibits the translation of enterovirus 71
(EV71) by targeting its internal ribosome entry site (IRES).[1][2][3][4] Specifically, it binds to the
SLII domain of the EV71 IRES.[1][2][3][4] This binding induces a conformational change in the
RNA structure, which in turn stabilizes a ternary complex with the host protein AUF1, ultimately
repressing viral translation.[5][6][7] Due to its specific mechanism of action and low cellular
toxicity, DMA-135 hydrochloride is a critical compound for studying EV71 replication and
developing potential antiviral therapies.[1][6][7]

Quantitative Data Summary

The following table summarizes the key quantitative information for DMA-135 hydrochloride.
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Property Value Source(s)
Molecular Weight 359.81 g/mol [1]8]
Molecular Formula C16H18CIN7O [1][8]

CAS Number 2237925-62-9 [1][8]
Appearance Light yellow to yellow solid [1]

Solubility in DMSO

> 50 mg/mL (138.96 mM)

[1]

ICso (EV71 Replication)

7.54 + 0.0024 pM

[7]

CCso (SF268 & Vero cells)

> 100 pM

[7]

Storage (Solid)

4°C, sealed, away from

moisture

[1]

Storage (Stock Solution)

-80°C for up to 6 months;
-20°C for up to 1 month

[1]

Experimental Protocols

Materials and Equipment
o DMA-135 hydrochloride powder

o Dimethyl sulfoxide (DMSO), anhydrous/molecular biology grade

 Sterile microcentrifuge tubes or amber glass vials

o Calibrated analytical balance

o \ortex mixer

» Sonicator (optional, for aiding dissolution)

o Pipettes and sterile, filtered pipette tips

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.medchemexpress.com/dma-135-hydrochloride.html
https://www.abmole.com/products/dma-135-hydrochloride.html
https://www.medchemexpress.com/dma-135-hydrochloride.html
https://www.abmole.com/products/dma-135-hydrochloride.html
https://www.medchemexpress.com/dma-135-hydrochloride.html
https://www.abmole.com/products/dma-135-hydrochloride.html
https://www.medchemexpress.com/dma-135-hydrochloride.html
https://www.medchemexpress.com/dma-135-hydrochloride.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC7508794/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7508794/
https://www.medchemexpress.com/dma-135-hydrochloride.html
https://www.medchemexpress.com/dma-135-hydrochloride.html
https://www.benchchem.com/product/b10830237?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10830237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Preparation of a 50 mM Stock Solution in DMSO

This protocol describes the preparation of a 50 mM stock solution of DMA-135 hydrochloride
in DMSO. This high-concentration stock is suitable for long-term storage and subsequent
dilution for various experimental needs.

Procedure:
o Pre-dissolution Preparation:

o Bring the DMA-135 hydrochloride vial to room temperature before opening to prevent
condensation.

o Prepare a sterile work area, preferably within a chemical fume hood or biosafety cabinet.
e Weighing the Compound:
o Tare a sterile microcentrifuge tube or amber vial on a calibrated analytical balance.

o Carefully weigh the desired amount of DMA-135 hydrochloride powder. For example, to
prepare 1 mL of a 50 mM stock solution, weigh out 17.99 mg of the compound (Mass =
Molarity x Volume x Molecular Weight).

o Dissolution:

o Add the appropriate volume of anhydrous DMSO to the vial containing the DMA-135
hydrochloride powder. For the example above, add 1 mL of DMSO.

o Cap the vial tightly and vortex thoroughly for 1-2 minutes until the solid is completely
dissolved. The solution should be clear.

o If dissolution is slow, brief sonication or gentle warming (up to 60°C) can be applied.[1]
Ensure the solution cools to room temperature before use or storage. Note: Use newly
opened, anhydrous DMSO as hygroscopic DMSO can negatively impact solubility.[1]

» Aliquoting and Storage:
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o To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use
volumes in sterile microcentrifuge tubes.

o Label each aliquot clearly with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-
term storage (up to 1 month).[1]

Preparation of Working Solutions

For cell-based assays, the high-concentration DMSO stock solution must be diluted to the final
desired concentration in the appropriate cell culture medium.

Procedure:
e Thawing the Stock Solution:

o Thaw a single aliquot of the 50 mM DMA-135 hydrochloride stock solution at room
temperature.

o Once thawed, briefly vortex the tube to ensure homogeneity.
 Serial Dilution:

o Perform serial dilutions of the stock solution in cell culture medium to achieve the final
desired experimental concentrations (e.g., 0.2-50 uM).[1]

o Important: To prevent precipitation of the compound, add the stock solution to the culture
medium and mix immediately and thoroughly. The final concentration of DMSO in the cell
culture medium should be kept low (typically < 0.5%) to avoid solvent-induced cytotoxicity.

Mandatory Visualizations
Signaling Pathway of DMA-135 Hydrochloride
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Caption: Mechanism of action of DMA-135 hydrochloride.

Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing DMA-135 HCI stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Preparing DMA-135 Hydrochloride Stock Solutions for
Preclinical Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10830237#preparing-dma-135-hydrochloride-stock-
solutions-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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